Cas no 13691-36-6 (1,2,3,4-Tetrahydro-isoquinolin-4-ol hydrochloride)

• Product Name: 1,2,3,4-Tetrahydro-isoquinolin-4-ol hydrochloride
• CAS No: 13691-36-6
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD18459225
• CID: 2182085
• PubChem ID: 20260973
• Update Time: 2025-11-06

1,2,3,4-Tetrahydro-isoquinolin-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-isoquinolin-4-ol hydrochloride
• 1,2,3,4-TETRAHYDRO-4-ISOQUINOLINOL HCL
• DB-259077
• AS-43929
• SCHEMBL10957229
• 1,2,3,4-Tetrahydro-4-isoquinolinol hydrochloride
• (+/-)-1,2,3,4-Tetrahydro-4-isoquinolinol Hydrochloride;
• 1,2,3,4-Tetrahydroisoquinolin-4-ol hydrochloride
• 13691-36-6
• MFCD18459225
• CS-0132920
• 1,2,3,4-Tetrahydroisoquinolin-4-olhydrochloride
• 1,2,3,4-Tetrahydro-4-isoquinolinol hydrochloride, AldrichCPR
• AKOS015958915
• 1,2,3,4-tetrahydroisoquinolin-4-ol;hydrochloride
• SB33082
• 998-670-0

• MDL： MFCD18459225
• Inchi： 1S/C9H11NO.ClH/c11-9-6-10-5-7-3-1-2-4-8(7)9;/h1-4,9-11H,5-6H2;1H
• InChI Key： GMTJSBDABPOTQP-UHFFFAOYSA-N
• SMILES： Cl.OC1CNCC2C=CC=CC1=2

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 1,2,3,4-Tetrahydro-isoquinolin-4-ol hydrochloride

Introduction to 1,2,3,4-Tetrahydro-isoquinolin-4-ol hydrochloride (CAS No. 13691-36-6)

1,2,3,4-Tetrahydro-isoquinolin-4-ol hydrochloride, identified by its Chemical Abstracts Service (CAS) number 13691-36-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroisoquinoline class, a structural motif renowned for its diverse biological activities and pharmacological relevance. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development pipelines.

The tetrahydroisoquinolin-4-ol hydrochloride scaffold is a derivative of isoquinoline, a heterocyclic aromatic system with a rich history in pharmacology. Isoquinoline derivatives have been extensively studied for their potential in treating various neurological and cardiovascular disorders. The introduction of tetrahydro rings into the isoquinoline core modulates its pharmacokinetic properties, often leading to improved bioavailability and reduced toxicity compared to their parent structures.

Recent advancements in the field of drug discovery have highlighted the importance of tetrahydroisoquinolin-4-ol hydrochloride in developing novel therapeutic agents. Its structural framework is particularly interesting due to its ability to interact with multiple biological targets, including enzymes and receptors involved in neurotransmitter pathways. This dual functionality makes it a promising candidate for treating conditions such as depression, anxiety, and Parkinson’s disease.

One of the most compelling aspects of 1,2,3,4-Tetrahydro-isoquinolin-4-ol hydrochloride is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop derivatives with enhanced pharmacological profiles. For instance, modifications at the 4-hydroxyl position or the tetrahydro ring itself can lead to compounds with improved binding affinity and selectivity for specific therapeutic targets.

The pharmaceutical industry has shown considerable interest in tetrahydroisoquinolin-4-ol hydrochloride due to its versatility. It serves as a building block for synthesizing small-molecule drugs that modulate neurotransmitter systems. Studies have demonstrated its potential in inhibiting monoamine oxidase (MAO) enzymes, which are crucial in regulating neurotransmitter levels. By inhibiting these enzymes, 1,2,3,4-Tetrahydro-isoquinolin-4-ol hydrochloride derivatives can increase the availability of neurotransmitters like serotonin and dopamine, offering therapeutic benefits for neurological disorders.

Moreover, the compound’s structural similarity to natural alkaloids has prompted investigations into its biosynthetic pathways. Understanding how organisms produce related compounds can provide insights into developing synthetic routes that are more efficient and sustainable. This line of research not only advances medicinal chemistry but also contributes to green chemistry initiatives by optimizing synthetic methodologies.

In clinical trials and preclinical studies, 1,2,3,4-Tetrahydro-isoquinolin-4-ol hydrochloride has been evaluated for its potential in treating cardiovascular diseases. The tetrahydroisoquinoline scaffold is known to interact with vascular smooth muscle cells and endothelial cells, influencing processes such as vasodilation and platelet aggregation. These effects make it a candidate for developing drugs that manage hypertension and improve blood flow.

The development of novel drug candidates often involves rigorous testing to ensure safety and efficacy. Tetrahydroisoquinolin-4-ol hydrochloride has undergone various biochemical assays to assess its interaction with target proteins and its metabolic stability. These studies are critical in determining optimal dosing regimens and minimizing potential side effects. The compound’s ability to undergo metabolic transformations while maintaining its pharmacological activity is an area of active investigation.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of 1,2,3,4-Tetrahydro-isoquinolin-4-ol hydrochloride’s applications. High-throughput screening (HTS) techniques have been employed to identify new derivatives with enhanced therapeutic properties. These screens allow researchers to rapidly test thousands of compounds against biological targets, streamlining the drug discovery process.

The future prospects of tetrahydroisoquinolin-4-ol hydrochloride are promising, with ongoing research focusing on expanding its therapeutic applications. Innovations in computational chemistry and artificial intelligence are being integrated into drug design pipelines to predict novel derivatives’ properties before they are synthesized. This approach can significantly reduce time-to-market for new drugs by prioritizing promising candidates based on computational modeling.

In conclusion,1,2,3,4-Tetrahydro-isoquinolin-4-ol hydrochloride (CAS No. 13691-36-6) represents a cornerstone in modern pharmaceutical research due to its versatile biological activities and synthetic utility. Its role as an intermediate in drug development underscores its importance in advancing therapeutic strategies for neurological and cardiovascular disorders. As research continues to uncover new applications for this compound,tetrahydroisoquinolin-4-ol hydrochloride is poised to remain at the forefront of medicinal chemistry innovation.